(3S)-3-Amino-3-(4-methylcyclohexyl)propanamide

• Molecular Formula: C10H20N2O
• Molecular Weight: 184.28 g/mol
• IUPAC Name: (3S)-3-amino-3-(4-methylcyclohexyl)propanamide
• InChI: InChI=1S/C10H20N2O/c1-7-2-4-8(5-3-7)9(11)6-10(12)13/h7-9H,2-6,11H2,1H3,(H2,12,13)/t7?,8?,9-/m0/s1
• InChI Key: ZHAQMGKIRREKRK-HACHORDNSA-N
• Isomeric SMILES: CC1CCC(CC1)[C@H](CC(=O)N)N
• Canonical SMILES: CC1CCC(CC1)C(CC(=O)N)N

Description

(3S)-3-Amino-3-(4-methylcyclohexyl)propanamide is a chiral amide compound characterized by a 4-methylcyclohexyl substituent. Its molecular formula is C₁₀H₂₀N₂O, with a molecular weight of 184.28 g/mol and CAS number 1604346-09-9 . The compound’s structure features a cyclohexane ring substituted with a methyl group at the para position, linked to a propanamide backbone. This configuration imparts unique steric and electronic properties, making it relevant for pharmaceutical and materials science research.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

The following table summarizes key differences between (3S)-3-Amino-3-(4-methylcyclohexyl)propanamide and its analogs:

Compound	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Substituent	Notes
(3S)-3-Amino-3-(4-methylcyclohexyl)propanamide	1604346-09-9	C₁₀H₂₀N₂O	184.28	4-Methylcyclohexyl	Temporarily unavailable
(3S)-3-Amino-3-(4-chlorophenyl)propanamide	1308301-15-6	C₉H₁₁ClN₂O	198.65	4-Chlorophenyl	Storage: 4°C
(3S)-3-Amino-3-(2-methylthiazol-4-yl)propanamide	1604328-01-9	C₇H₁₁N₃OS	185.25	2-Methyl-1,3-thiazol-4-yl	Discontinued
(3S)-3-Amino-3-(2-chlorophenyl)propanamide hydrochloride	1384424-50-3	C₉H₁₂Cl₂N₂O	235.11	2-Chlorophenyl (as hydrochloride salt)	Storage: 4°C

Key Observations:

Substituent Effects on Molecular Weight :

• The 4-methylcyclohexyl derivative has the lowest molecular weight (184.28 g/mol) due to the absence of electronegative atoms (e.g., Cl, S) .
• Chlorine substitution (e.g., 4-chlorophenyl, 2-chlorophenyl) increases molecular weight significantly (198.65–235.11 g/mol) .

Chlorophenyl derivatives exhibit higher polarity due to the electron-withdrawing Cl atom, which may influence solubility and binding interactions . The thiazole-containing analog (C₇H₁₁N₃OS) incorporates a heterocyclic ring, likely altering electronic distribution and hydrogen-bonding capacity .

Stability and Storage :

• Chlorophenyl derivatives (e.g., 4-chlorophenyl, 2-chlorophenyl hydrochloride) require storage at 4°C , suggesting sensitivity to degradation at higher temperatures .
• The thiazole analog is discontinued , possibly due to synthesis challenges or instability .

Functional and Application Differences

• Pharmaceutical Relevance: The 4-chlorophenyl variant (CAS 1308301-15-6) shares structural similarities with antihypertensive agents, as seen in sulfanylpropanoyl-pyrimidine derivatives . Chlorine’s electron-withdrawing nature may enhance binding to therapeutic targets. The thiazole-containing compound (CAS 1604328-01-9) could mimic bioactive heterocycles found in antibiotics like edeine derivatives, though its discontinuation limits further study .

• Synthetic Accessibility :

  • Cyclohexyl derivatives like the target compound may face challenges in stereoselective synthesis compared to aryl analogs due to conformational flexibility .
  • Hydrochloride salts (e.g., 2-chlorophenyl derivative) improve crystallinity and stability, facilitating purification .